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Compound of Interest

Compound Name: Dimethyl isobutylmalonate

CAS No.: 39520-24-6

Cat. No.: B1295771

Get Quote

Dimethyl isobutylmalonate (CAS No. 39520-24-6) is a substituted malonic ester that serves

as a crucial building block in advanced organic synthesis.[1] Its structure, featuring a reactive

alpha-proton flanked by two ester groups and an isobutyl substituent, makes it a versatile

precursor for creating complex molecular architectures. In the pharmaceutical and fine

chemical industries, malonate derivatives are foundational intermediates for synthesizing a

wide range of active pharmaceutical ingredients (APIs) and other high-value compounds.[2]

This guide provides a comprehensive technical overview of its commercial availability, quality

control, synthesis, and safe handling, designed for professionals engaged in chemical research

and development.
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Property Value Source

CAS Number 39520-24-6 [1]

Molecular Formula C₉H₁₆O₄ [1]

Molecular Weight 188.22 g/mol [3]

Appearance
Clear colorless to light yellow

liquid
[1][4]

Boiling Point 213 °C (lit.) [4]

Density 1.012 g/mL at 25 °C (lit.) [4]

Refractive Index n20/D 1.424 (lit.)

Flash Point 97.8 °C / 208 °F (closed cup) [1]

Part 1: Commercial Availability and Procurement
Strategy
Dimethyl isobutylmalonate is readily available from a variety of chemical suppliers, ranging

from large global distributors to specialized niche manufacturers. It is typically offered in

research-grade purities, commonly 97% or higher.

Representative Commercial Suppliers
The choice of supplier often depends on the required scale (milligrams to kilograms), purity,

and the level of documentation needed (e.g., Certificate of Analysis, batch-to-batch

consistency).
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Supplier Representative Purity Notes

Sigma-Aldrich (Merck) 97%

A specific product line was

noted as discontinued,

emphasizing the need to check

current catalog status.

AK Scientific, Inc. >98%
Listed as a supplier on multiple

chemical marketplaces.[1][4]

Santa Cruz Biotechnology, Inc. >98%
Offers the compound for

research use.[1][4]

Thermo Fisher Scientific (Alfa

Aesar)
Not Specified

A Safety Data Sheet for a

related compound is available,

suggesting they are active in

this chemical space.[5]

American Custom Chemicals

Corp.
Not Specified

Pricing available for gram-

scale quantities.[6]

Biosynth Carbosynth Not Specified
Pricing available for multi-gram

quantities.[6]

This table is not exhaustive and is intended to provide a representative sample of available

suppliers.

Procurement Best Practices for Researchers
Verify CAS Number: Always procure using the specific CAS number 39520-24-6 to avoid

confusion with related compounds like diethyl isobutylmalonate (CAS 10203-58-4).[7]

Request a Certificate of Analysis (CoA): For any research where purity is critical, a batch-

specific CoA is essential. This document provides the definitive purity assessment (typically

by Gas Chromatography) and confirms the material's identity.

Evaluate Purity vs. Cost: For early-stage discovery, a standard grade (>97%) may be

sufficient. For later-stage development or synthesis of analytical standards, sourcing the

highest possible purity is crucial to avoid complications from impurities.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.chemical-suppliers.eu/enp/dimethyl-isobutylmalonate-PX2696347
https://www.chemical-suppliers.eu/enp/dimethyl-isobutylmalonate-PX52654
https://www.chemical-suppliers.eu/enp/dimethyl-isobutylmalonate-PX2696347
https://www.chemical-suppliers.eu/enp/dimethyl-isobutylmalonate-PX52654
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL09202~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2018:05:52~~Diethyl%20isobutylmalonate~~
https://m.chemicalbook.com/price/Dimethyl-isobutylmalonate.htm
https://m.chemicalbook.com/price/Dimethyl-isobutylmalonate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-isobutylmalonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inquire About Stock and Lead Times: Particularly for larger quantities, verifying stock levels

and delivery times is a critical step to prevent project delays.

Part 2: Quality Specifications and Analytical Control
Ensuring the quality of starting materials is a foundational principle of scientific integrity. For

dimethyl isobutylmalonate, a volatile liquid, the primary analytical techniques for quality

control are Gas Chromatography (GC) for purity and Nuclear Magnetic Resonance (NMR)

spectroscopy for identity confirmation.[8]

Typical Quality Control Specifications
Parameter Specification Analytical Method Rationale

Assay (Purity) ≥97.0%
Gas Chromatography

(GC-FID)

Quantifies the main

component and

detects volatile

impurities like residual

solvents or synthesis

byproducts.[8]

Identity Conforms to structure ¹H NMR, ¹³C NMR

Confirms the

molecular structure

and the absence of

major structural

isomers.[8]

Appearance
Colorless to pale

yellow liquid
Visual Inspection

A simple but effective

initial check for

degradation or gross

contamination.[8]

Water Content ≤0.1% Karl Fischer Titration

Important for reactions

sensitive to moisture,

such as those

involving

organometallics or

strong bases.[8]
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Experimental Protocol: Purity Verification by Gas
Chromatography (GC)
This protocol is a self-validating system for verifying the purity of commercially supplied

dimethyl isobutylmalonate.

Objective: To quantify the purity of dimethyl isobutylmalonate and identify potential volatile

impurities.

Methodology:

Sample Preparation:

Prepare a stock solution of dimethyl isobutylmalonate at approximately 10 mg/mL in a

suitable solvent (e.g., ethyl acetate or dichloromethane).

Prepare a dilution of this stock to ~1 mg/mL for injection. The use of a known

concentration allows for the potential of quantitative analysis if an internal standard is

included.

GC System and Conditions:

Instrument: Gas chromatograph with a Flame Ionization Detector (FID).

Column: A standard non-polar or mid-polar capillary column (e.g., DB-5, HP-5ms, 30 m x

0.25 mm, 0.25 µm film thickness) is suitable. The choice is driven by the need to separate

the analyte from potential impurities like dimethyl malonate and isobutyl bromide.

Carrier Gas: Helium or Nitrogen at a constant flow of 1 mL/min.[8]

Injector: 250°C, Split mode (e.g., 50:1 split ratio).

Detector (FID): 300°C.[8]

Oven Program:

Initial Temperature: 80°C, hold for 2 minutes.
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Ramp: Increase at 10°C/min to 250°C.

Hold: Hold at 250°C for 5 minutes.[8] This temperature program ensures that both more

volatile starting materials and less volatile byproducts will elute.

Data Analysis:

Identify the main peak corresponding to dimethyl isobutylmalonate based on its

retention time.

Calculate purity using the area percent method: (Area of Main Peak / Total Area of All

Peaks) * 100.

Analyze minor peaks. Their retention times can be compared to standards of expected

impurities (e.g., dimethyl malonate, isobutyl bromide, di(isobutyl)dimethylmalonate) to

identify them.

Part 3: Synthesis Pathway and Impurity Profile
Understanding the synthetic origin of a reagent is critical for anticipating potential impurities

that could impact subsequent reactions. Dimethyl isobutylmalonate is synthesized via the

classic malonic ester synthesis.

Synthesis Reaction
The process involves the deprotonation of dimethyl malonate to form a nucleophilic enolate,

followed by an Sₙ2 reaction with an isobutyl halide.
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Caption: Synthesis pathway of dimethyl isobutylmalonate and common impurities.

This synthesis logically explains the most probable impurities:

Unreacted Starting Materials: Residual dimethyl malonate and isobutyl bromide.[8]
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Dialkylated Byproduct: If the reaction conditions are not carefully controlled, a second

alkylation can occur, leading to di(isobutyl)dimethylmalonate.

Part 4: Applications in Drug Development
As a functionalized building block, dimethyl isobutylmalonate is an intermediate used in the

synthesis of more complex molecules. Its close analog, diethyl isobutylmalonate, serves as a

documented precursor in the synthesis of isobutylmalonic acid and has been utilized in creating

quinoline-based inhibitors with antimalarial activity.[9][10] The core utility lies in the ability to

hydrolyze the ester groups to a carboxylic acid and subsequently perform decarboxylation to

yield a substituted valeric acid derivative, a common motif in medicinal chemistry.

Part 5: Safe Handling and Storage
Proper handling of chemical reagents is paramount for laboratory safety. The information is

derived from publicly available Safety Data Sheets (SDS).[5][11]

Key Safety Information:

Hazards: Classified as a combustible liquid. Causes skin irritation (H315), serious eye

irritation (H319), and may cause respiratory irritation (H335).

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat. Handle in a chemical fume hood to avoid inhaling vapors.

Storage: Store in a cool, dry, and well-ventilated area away from heat and sources of ignition.

Keep the container tightly closed.[5][11]

In case of Contact:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek medical attention.

Skin: Wash off immediately with plenty of soap and water.[5]

Laboratory Workflow for Safe Handling
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1. Receiving
- Log chemical in inventory.
- Verify label matches SDS.

2. Storage
- Store in a cool, dry, ventilated area.

- Segregate from incompatible materials (acids, bases).

3. Handling & Use
- Don appropriate PPE (gloves, goggles).
- Work in a certified chemical fume hood.

4. Reaction Quenching
- Add to reaction vessel.

- Quench reaction carefully under inert atmosphere if needed.

5. Waste Disposal
- Dispose of empty containers and chemical waste

according to institutional guidelines.

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling dimethyl isobutylmalonate.

Conclusion
Dimethyl isobutylmalonate is a commercially accessible and valuable reagent for research

and drug development. Its procurement requires careful attention to purity specifications and

supplier documentation. A thorough understanding of its synthesis pathway provides critical

insights into potential impurities, allowing scientists to implement robust analytical controls. By

adhering to rigorous quality assessment and safe handling protocols, researchers can

effectively leverage this versatile building block to advance their synthetic chemistry programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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